4-fluoroquinolin-2-ol
Overview
Description
4-Fluoroquinolin-2-ol, also known as 4-FQO, is a heterocyclic compound that has been studied extensively in recent years due to its potential applications in medicine, biochemistry, and other fields. 4-FQO is a member of the quinoline family of compounds, and is known for its unique pharmacological properties.
Scientific Research Applications
4-fluoroquinolin-2-ol has been studied extensively in recent years, due to its potential applications in medicine, biochemistry, and other fields. For example, 4-fluoroquinolin-2-ol has been studied as a potential anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, 4-fluoroquinolin-2-ol has been studied as a potential anti-cancer agent, as it has been shown to inhibit the growth of certain types of cancer cells.
Mechanism of Action
The mechanism of action of 4-fluoroquinolin-2-ol is not fully understood, but it is believed that the compound acts by inhibiting the activity of certain enzymes involved in the production of inflammatory mediators and cancer cells. Specifically, 4-fluoroquinolin-2-ol is believed to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two enzymes involved in the production of inflammatory mediators and cancer cells.
Biochemical and Physiological Effects
4-fluoroquinolin-2-ol has been shown to have a variety of biochemical and physiological effects. For example, the compound has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, 4-fluoroquinolin-2-ol has been shown to inhibit the growth of certain types of cancer cells. Furthermore, 4-fluoroquinolin-2-ol has been shown to have antioxidant and anti-apoptotic effects, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The use of 4-fluoroquinolin-2-ol in lab experiments has several advantages. For example, the compound is relatively easy to synthesize, and is generally stable in aqueous solutions. Additionally, 4-fluoroquinolin-2-ol is relatively inexpensive, making it an attractive option for laboratory experiments. However, there are also some limitations to the use of 4-fluoroquinolin-2-ol in laboratory experiments. For example, the compound can be toxic at high concentrations, and its mechanism of action is not fully understood.
Future Directions
There are several potential future directions for research on 4-fluoroquinolin-2-ol. For example, further research is needed to better understand the compound's mechanism of action and its effects on biochemical and physiological processes. Additionally, further research is needed to determine the optimal dosage and administration of 4-fluoroquinolin-2-ol for various applications. Finally, further research is needed to explore the potential therapeutic applications of 4-fluoroquinolin-2-ol, such as its use as an anti-inflammatory agent or an anti-cancer agent.
Synthesis Methods
The synthesis of 4-fluoroquinolin-2-ol is typically achieved via a two-step process, involving the reaction of 4-fluoro-2-chloroquinoline with sodium hydroxide in an aqueous solution. This reaction yields 4-fluoroquinolin-2-ol and sodium chloride as the products. The reaction is generally carried out at room temperature, and the reaction time is typically less than five minutes.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-fluoroquinolin-2-ol can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-chloro-4-fluoroaniline", "2-hydroxybenzaldehyde", "sodium hydroxide", "acetic acid", "ethanol", "hydrochloric acid", "sodium nitrite", "copper sulfate", "sodium carbonate", "sodium sulfite", "sodium dithionite", "sodium hydroxide", "sulfuric acid", "potassium permanganate", "sodium bisulfite" ], "Reaction": [ "Step 1: Diazotization of 2-chloro-4-fluoroaniline with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 2: Coupling of diazonium salt with 2-hydroxybenzaldehyde in the presence of sodium acetate to form 2-(2-hydroxyphenyl)diazenyl-4-fluoroaniline", "Step 3: Reduction of the azo compound with sodium sulfite and sodium dithionite to form 2-(2-amino-phenyl)-4-fluoroaniline", "Step 4: Cyclization of the amine with sulfuric acid to form 4-fluoroquinoline-2-amine", "Step 5: Oxidation of the amine with potassium permanganate to form 4-fluoroquinoline-2-carboxylic acid", "Step 6: Reduction of the carboxylic acid with sodium bisulfite and copper sulfate to form 4-fluoroquinolin-2-ol" ] } | |
CAS RN |
1261539-01-8 |
Product Name |
4-fluoroquinolin-2-ol |
Molecular Formula |
C9H6FNO |
Molecular Weight |
163.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
